Cas no 510772-10-8 (Benzaldehyde, 4-(azidomethyl)-)

• Product Name: Benzaldehyde, 4-(azidomethyl)-
• CAS No: 510772-10-8
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 1570549
• PubChem ID: 57444853
• Update Time: 2025-05-20

Benzaldehyde, 4-(azidomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(azidomethyl)-
• 4-(azidomethyl)benzaidehyde
• 4-azidomethylbenzaldehyde
• p-(azidomethyl)benzaldehyde
• 510772-10-8
• SCHEMBL14753650
• JSHPFLFYWHRJIM-UHFFFAOYSA-N
• 4-(Azidomethyl)benzaldehyde
• EN300-7891228

• Inchi： 1S/C8H7N3O/c9-11-10-5-7-1-3-8(6-12)4-2-7/h1-4,6H,5H2
• InChI Key： JSHPFLFYWHRJIM-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(CN=[N+]=[N-])=CC=1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 66.82000
• LogP: 1.76216

Additional information on Benzaldehyde, 4-(azidomethyl)-

Benzaldehyde, 4-(azidomethyl)- (CAS No. 510772-10-8): A Comprehensive Overview in Modern Chemical Research

The compound Benzaldehyde, 4-(azidomethyl)- (CAS No. 510772-10-8) represents a fascinating molecule with significant applications in the realm of organic synthesis and pharmaceutical research. This review aims to provide an in-depth exploration of its chemical properties, synthetic pathways, and emerging applications, particularly in the context of contemporary scientific advancements.

Benzaldehyde, 4-(azidomethyl)- is an aromatic aldehyde derivative characterized by the presence of an azido functional group at the para position relative to the benzaldehyde core. This unique structural motif imparts distinct reactivity, making it a valuable intermediate in various chemical transformations. The azido group is particularly noteworthy, as it serves as a versatile handle for further functionalization through processes such as nucleophilic substitution, cycloadditions, and radical reactions.

The synthesis of Benzaldehyde, 4-(azidomethyl)- typically involves the selective introduction of an azido group onto a methyl-substituted benzaldehyde precursor. One common approach employs copper-catalyzed azide-alkene cycloaddition reactions, where a terminal alkyne is first installed on the benzene ring before being converted to the desired azido derivative. Alternatively, direct electrophilic aromatic substitution can be utilized under controlled conditions to achieve regioselective azidation.

In recent years, the applications of Benzaldehyde, 4-(azidomethyl)- have expanded significantly, particularly in the field of medicinal chemistry. Its ability to undergo facile transformations into more complex scaffolds has made it a popular building block for drug discovery programs. For instance, researchers have leveraged its reactivity to construct heterocyclic compounds with potential biological activity. These include derivatives that exhibit inhibitory effects against various enzymes and receptors implicated in diseases such as cancer and neurodegeneration.

The utility of Benzaldehyde, 4-(azidomethyl)- extends beyond pharmaceuticals into materials science and polymer chemistry. The azido functionality allows for controlled polymerization reactions, enabling the design of novel polymeric materials with tailored properties. For example, researchers have explored its use in generating polymers with enhanced thermal stability or biodegradability by incorporating it into monomers that undergo click chemistry-based polymerization.

Recent advances in computational chemistry have further illuminated the potential of Benzaldehyde, 4-(azidomethyl)- as a synthetic intermediate. Molecular modeling studies have identified optimal reaction conditions for its transformation into high-value products with minimal byproduct formation. These computational insights have guided experimental efforts toward more efficient synthetic routes, reducing both cost and environmental impact.

The role of Benzaldehyde, 4-(azidomethyl)- in biocatalysis has also garnered attention. Enzymatic approaches have been developed to selectively functionalize this compound under mild conditions, aligning with green chemistry principles. Such biocatalytic methods not only improve atom economy but also enhance scalability for industrial applications.

The future prospects for Benzaldehyde, 4-(azidomethyl)- are promising, with ongoing research exploring its role in emerging fields such as nanotechnology and energy storage. Its ability to integrate into complex molecular systems makes it a candidate for developing novel materials with applications ranging from sensors to energy-converting devices.

In conclusion, Benzaldehyde, 4-(azidomethyl)- (CAS No. 510772-10-8) stands as a versatile and highly functional molecule with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in modern chemical research, driving innovation in drug discovery, materials science, and beyond.